3-bromo-7-methoxy-5H-chromeno[2,3-b]pyridin-5-one

• Molecular Formula: C13H8BrNO3
• Molecular Weight: 306.11 g/mol
• IUPAC Name: 3-bromo-7-methoxychromeno[2,3-b]pyridin-5-one
• InChI: InChI=1S/C13H8BrNO3/c1-17-8-2-3-11-9(5-8)12(16)10-4-7(14)6-15-13(10)18-11/h2-6H,1H3
• InChI Key: BBJLVOPPVHHLIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC3=C(C2=O)C=C(C=N3)Br

Description

3-bromo-7-methoxy-5H-chromeno[2,3-b]pyridin-5-one is a useful research compound. Its molecular formula is C13H8BrNO3 and its molecular weight is 306.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of 5-bromo-2-(4-methoxyphenoxy)nicotinic acid (12.20 g, 37.6 mmol) and polyphosphoric acid (200 g) was heated at 135° C. for 1.5 hours. The reaction was cooled to rt and poured onto 300 g of ice before being basified to pH 12 with 50% aq. KOH (1.5 L). The resulting yellow slurry was filtered and washed with 100 mL of ether. The wet solid was then partitioned between water and DCM (1:1; 2000 mL). The layers were separated and the aqueous layer was extracted with DCM 5×500 mL. The combined organics were washed with brine, dried over sodium sulfate, filtered and concentrated to provide 3-bromo-7-methoxy-5H-chromeno[2,3-b]pyridin-5-one as a yellow solid. MS m/z=306.2 [M+H]+. Calc'd for C13H9BrNO3: 306.0.